Cas no 1047636-97-4 (1-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-1,2,3-triazole)

1-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-1,2,3-triazole is a boronic ester-functionalized triazole derivative commonly employed in Suzuki-Miyaura cross-coupling reactions. Its stable dioxaborolane moiety enhances shelf life and handling compared to free boronic acids, while the triazole ring provides a versatile heterocyclic scaffold for further functionalization. This compound is particularly useful in pharmaceutical and materials science research, where it serves as a key intermediate for constructing complex molecular architectures. Its compatibility with mild reaction conditions and broad substrate scope make it a valuable reagent in synthetic organic chemistry. The product is typically supplied as a crystalline solid with high purity, ensuring reproducibility in coupling reactions.

1-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-1,2,3-triazole structure

1047636-97-4 structure

Product Name:1-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-1,2,3-triazole

CAS No:1047636-97-4

MF:C₉H₁₆BN₃O₂

MW:209.053241729736

MDL:MFCD16659791

CID:1010990

PubChem ID:60146083

Update Time:2025-10-13

1-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

- 1-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-1,2,3-triazole
- 1H-1,2,3-Triazole,1-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
- AB71465
- AGN-PC-0DACWF
- ANW-61634
- CTK8B8947
- PubChem18600
- RP26482
- SureCN1530011
- (1-Methyl-1H-1,2,3-triazol-5-yl)boronic acid
- CS-W021354
- DB-023819
- EN300-253714
- 1-Methyl-1,2,3-triazole-5-boronic Acid Pinacol Ester
- 1H-1,2,3-TRIAZOLE, 1-METHYL-5-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-
- 1-METHYL-1H-TRIAZOLE-5-BORONIC ACID PINACOL ESTER
- AKOS016002835
- 1-Methyl-1H-1,2,3-triazole-5-boronic acid pinacol ester
- DTXSID20733787
- N13161
- 1-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-1,2,3-triazole
- SY030829
- A21686
- MFCD16659791
- Z1509548546
- J-504959
- 1047636-97-4
- 1-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)triazole
- BPWNCFRKHZLWOV-UHFFFAOYSA-N
- BS-25565
- SCHEMBL1530011
- MDL： MFCD16659791
- Inchi： 1S/C9H16BN3O2/c1-8(2)9(3,4)15-10(14-8)7-6-11-12-13(7)5/h6H,1-5H3
- InChI Key： BPWNCFRKHZLWOV-UHFFFAOYSA-N
- SMILES： O1B(C2=CN=NN2C)OC(C)(C)C1(C)C

Computed Properties

Exact Mass: 209.1335569g/mol
Monoisotopic Mass: 209.1335569g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 244
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 49.2Å²

Experimental Properties

PSA: 49.17000
LogP: 0.11430

1-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-1,2,3-triazole Security Information

Storage Condition：Sealed in dry,2-8°C

1-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-1,2,3-triazole Pricemore >>

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Chemenu	CM204512-1g	1-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-1,2,3-triazole	1047636-97-4	98%	1g	$1575	2021-08-04
Chemenu	CM204512-5g	1-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-1,2,3-triazole	1047636-97-4	98%	5g	$4020	2021-08-04
TRC	M240120-50mg	1-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-1,2,3-triazole	1047636-97-4		50mg	$ 620.00	2022-06-02
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TRC	M240120-250mg	1-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-1,2,3-triazole	1047636-97-4		250mg	$ 2060.00	2022-06-02
Chemenu	CM204512-250mg	1-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-1,2,3-triazole	1047636-97-4	98%	250mg	$408	2022-06-14
Chemenu	CM204512-500mg	1-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-1,2,3-triazole	1047636-97-4	98%	500mg	$543	2022-06-14
Chemenu	CM204512-1g	1-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-1,2,3-triazole	1047636-97-4	98%	1g	$969	2023-03-07
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Chemenu	CM204512-10g	1-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-1,2,3-triazole	1047636-97-4	98%	10g	$2984	2022-06-14